Cas no 1393551-30-8 (6-Bromo-4-cyanopyridine-2-carboxylic acid)
6-Bromo-4-cyanopyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-4-cyanopicolinic acid
- AB79250
- 6-BROMO-4-CYANOPYRIDINE-2-CARBOXYLIC ACID
- 6-Bromo-4-cyanopyridine-2-carboxylic acid
-
- Inchi: 1S/C7H3BrN2O2/c8-6-2-4(3-9)1-5(10-6)7(11)12/h1-2H,(H,11,12)
- InChI Key: FAKMOSJQIGOUJC-UHFFFAOYSA-N
- SMILES: BrC1=CC(C#N)=CC(C(=O)O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 235
- XLogP3: 1.5
- Topological Polar Surface Area: 74
6-Bromo-4-cyanopyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013456-250mg |
6-Bromo-4-cyanopicolinic acid |
1393551-30-8 | 95% | 250mg |
1,029.00 USD | 2021-06-08 | |
| Alichem | A029013456-1g |
6-Bromo-4-cyanopicolinic acid |
1393551-30-8 | 95% | 1g |
2,779.20 USD | 2021-06-08 |
6-Bromo-4-cyanopyridine-2-carboxylic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 6-Bromo-4-cyanopyridine-2-carboxylic acid
Professional Introduction to 6-Bromo-4-cyanopyridine-2-carboxylic Acid (CAS No. 1393551-30-8)
6-Bromo-4-cyanopyridine-2-carboxylic acid, with the chemical formula C₆H₂BrN₂O₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1393551-30-8, has garnered attention due to its versatile structural properties and potential applications in drug development. The presence of both bromine and cyano functional groups makes it a valuable intermediate for synthesizing various heterocyclic compounds, which are widely used in medicinal chemistry.
The< strong>6-Bromo-4-cyanopyridine-2-carboxylic acid molecule exhibits a pyridine core, which is a common scaffold in many biologically active molecules. The bromine substituent at the 6-position and the cyano group at the 4-position provide reactive sites for further functionalization, enabling chemists to design complex structures with tailored properties. This flexibility has made it a popular choice for researchers exploring new therapeutic agents.
In recent years, there has been a surge in interest regarding pyridine derivatives due to their role in developing novel drugs targeting various diseases. For instance, studies have shown that pyridine-based compounds can interact with biological targets such as enzymes and receptors, modulating their activity. The< strong>6-Bromo-4-cyanopyridine-2-carboxylic acid derivative has been explored in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atom, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of additional functional groups at specific positions on the pyridine ring.
The cyano group at the 4-position of< strong>6-Bromo-4-cyanopyridine-2-carboxylic acid adds another layer of reactivity, enabling it to participate in nucleophilic addition reactions. This property has been utilized in the synthesis of peptidomimetics and other bioactive molecules. Additionally, the carboxylic acid moiety at the 2-position can be further modified through esterification or amidation reactions, expanding its utility in drug design.
One of the most compelling aspects of< strong>6-Bromo-4-cyanopyridine-2-carboxylic acid is its role in the development of next-generation agrochemicals. Pyridine derivatives have been shown to possess herbicidal and fungicidal properties, making them effective in protecting crops from pests and diseases. Researchers are currently investigating how modifications to the< strong>6-Bromo-4-cyanopyridine-2-carboxylic acid structure can enhance its efficacy while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices.
The synthesis of< strong>6-Bromo-4-cyanopyridine-2-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the bromination of 4-cyanopyridine followed by carboxylation at the 2-position. Advances in catalytic methods have improved the efficiency and yield of these reactions, making it more feasible to produce large quantities of this compound for research purposes.
In academic research, the< strong>6-Bromo-4-cyanopyridine-2-carboxylic acid derivative has been used as a building block for more complex molecules. For example, it has been incorporated into libraries of compounds for high-throughput screening (HTS) to identify potential drug candidates. The structural diversity offered by this compound allows researchers to explore a wide range of biological activities, from antimicrobial to anticancer properties.
The pharmaceutical industry has also shown interest in< strong>6-Bromo-4-cyanopyridine-2-carboxylic acid due to its potential as a lead compound for drug development. Its ability to undergo various chemical transformations makes it a versatile intermediate that can be tailored to meet specific pharmacological requirements. Companies are investing in research to optimize synthetic routes and explore new applications for this compound.
The agrochemical sector is another area where< strong>6-Bromo-4-cyanopyridine-2-carboxylic acid finds utility. Its derivatives have been tested for their ability to inhibit weed growth and protect plants from fungal infections. By leveraging its structural features, scientists aim to develop novel agrochemicals that are more effective and environmentally friendly compared to existing products.
In conclusion, 6-Bromo-4-cyanopyridine-2-carboxylic acid, identified by its CAS number 1393551-30-8, is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an invaluable tool for researchers exploring new drug candidates and sustainable agricultural solutions. As scientific understanding advances, it is expected that applications for this compound will continue to expand, contributing to innovations across multiple industries.
1393551-30-8 (6-Bromo-4-cyanopyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)